2-Iodooxazole

• IUPAC Name: 2-iodo-1,3-oxazole
• InChI: InChI=1S/C3H2INO/c4-3-5-1-2-6-3/h1-2H
• InChI Key: QIXCSHIEHGEJGB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=N1)I
• Molecular Formula: C3H2INO
• Molecular Weight: 194.96 g/mol
• CAS RN: 877614-97-6

Description

2-Iodooxazole is a chemical compound with the molecular formula C3H2INO. It has a molecular weight of 194.96. It is a solid substance that should be stored in a dark place, under an inert atmosphere, and in a freezer under -20°C.

Synthesis Analysis

The synthesis of oxazoles, including this compound, has been a subject of research due to their presence in many complex and biologically active natural and unnatural products. One method that has become particularly useful in this context is the metal-catalyzed synthesis of oxazole. Another approach involves the treatment of various alkyl iodides with 9-MeO-BBN, followed by in situ palladium-catalyzed carbon-carbon formation with 2-iodooxazoles.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H2INO/c4-3-5-1-2-6-3/h1-2H. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can be used in palladium-catalyzed carbon-carbon formation reactions. Regioselective C2-alkylation on 2,4-di-iodooxazole under the same reaction conditions was also reported.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, under an inert atmosphere, and in a freezer under -20°C. The density of this compound is approximately 2.227 g/cm3.

Scientific Research Applications

Halogen Dance Rearrangement

2-Iodooxazole has been studied for its role in the halogen dance rearrangement. Researchers investigated the lithium diisopropylamide-mediated halogen dance reaction of 5-iodooxazoles to generate 4-iodooxazoles. This study provided insights into the reaction mechanism, leading to improvements in yields, making it synthetically useful (Proust, Chellat, & Stambuli, 2011).

Synthesis of 2-alkyl-oxazoles

Another significant application of this compound is in the synthesis of 2-alkyl substituted oxazoles. Through Suzuki cross-coupling reactions, researchers achieved efficient synthesis of these compounds. This method demonstrates regioselective C2-alkylation, providing good to excellent yields, important for pharmaceutical research (Zhang, Liu, Liu, & Du, 2013).

One-Pot Synthesis of Oxazoles

This compound has also been used in the one-pot preparation of oxazole derivatives. This method involved using iodoarene as a catalyst to obtain 2-methyl-5-aryloxazole and 2-ethyl-5-aryloxazole derivatives efficiently from alkyl aryl ketones (Kawano & Togo, 2008).

Anticancer and Antitumor Activities

While not directly related to this compound, it's noteworthy that oxazole derivatives, similar in structure, have been investigated for their anticancer and antitumor potential. Such studies highlight the broader relevance of oxazole compounds in medicinal chemistry (Das, Sikdar, & Bairagi, 2016).

Corrosion Inhibition

In a different domain, oxazole derivatives, related to this compound, have been examined for their effectiveness as corrosion inhibitors, demonstrating the versatility of oxazole compounds in industrial applications (Moretti, Guidi, & Fabris, 2013).

Safety and Hazards

2-Iodooxazole is associated with several hazard statements including H302, H315, H319, and H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for 2-Iodooxazole could involve further exploration of its synthesis methods and potential applications. For instance, the development of more efficient and environmentally friendly synthesis methods could be a focus of future research. Additionally, given the biological activity of similar compounds, further investigation into the potential biological applications of this compound could also be a promising direction.

Mechanism of Action

Target of Action

2-Iodooxazole is a unique five-membered heterocycle . It is present in many complex and biologically active natural and unnatural products . .

Mode of Action

The mode of action of this compound involves a process known as the halogen dance rearrangement . This reaction is mediated by lithium diisopropylamide and results in the conversion of 5-iodooxazoles to 4-iodooxazoles . The mechanism of this reaction has been investigated and compared to the reported mechanism for the halogen dance rearrangement of 5-bromooxazoles .

Biochemical Pathways

The biochemical pathways affected by this compound involve the synthesis of oxazoles and benzoxazoles, metal-mediated deprotonations, metal-catalyzed cross-coupling reactions, and other miscellaneous reactions . These processes have been widely used, especially in the last decade . .

Result of Action

The result of the action of this compound involves the successful synthesis of 4-iodooxazoles from 5-iodooxazoles . The reaction conditions were optimized, and the yields of iodooxazole were improved to a synthetically useful level .

Biochemical Analysis

Biochemical Properties

It is known that oxazoles, the family to which 2-Iodooxazole belongs, are involved in various biochemical reactions

Molecular Mechanism

It is known that oxazoles can undergo various reactions such as metal-mediated deprotonations, metal-catalyzed cross-coupling reactions, and other miscellaneous reactions

Metabolic Pathways

Oxazoles can undergo various reactions, including synthesis, deprotonations, and halogen–metal exchange